Cas no 2679823-49-3 ((3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679823-49-3
• MF: C₁₃H₁₄FNO₄
• MW: 267.252967357636
• CID: 5643183
• PubChem ID: 165940846
• Update Time: 2025-06-08

(3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679823-49-3
• (3S)-3-(2-fluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28282578
• (3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H14FNO4/c1-2-7-19-13(18)15-11(8-12(16)17)9-5-3-4-6-10(9)14/h2-6,11H,1,7-8H2,(H,15,18)(H,16,17)/t11-/m0/s1
• InChI Key： NVRRSYOIAQSFHZ-NSHDSACASA-N
• SMILES： FC1C=CC=CC=1[C@H](CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 267.09068609g/mol
• Monoisotopic Mass: 267.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

(3S)-3-(2-Fluorophenyl)-3-{(Prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 2679823-49-3)

(3S)-3-(2-Fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679823-49-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a fluorinated phenyl group and an allyl ester moiety. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The fluorinated phenyl group in the compound is particularly noteworthy as it can influence the compound's lipophilicity and metabolic stability. Fluorine atoms are known to enhance the pharmacokinetic properties of molecules by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. This can lead to improved bioavailability and extended half-life, which are crucial factors in drug design.

The allyl ester moiety in the compound adds another layer of complexity and functionality. Allyl groups are often used in prodrug strategies, where they can be cleaved by enzymes in the body to release the active drug. This approach can improve the solubility and stability of the parent compound, making it more suitable for oral administration or other delivery methods. The combination of these structural elements makes (3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid a versatile platform for further chemical modifications and optimizations.

Recent studies have explored the biological activities of this compound, with particular focus on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its enzymatic inhibition properties, (3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease. These findings suggest that this compound could be a valuable candidate for developing new anti-inflammatory drugs.

The synthesis of (3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves several well-established chemical reactions, including nucleophilic substitution, esterification, and peptide coupling. The use of chiral auxiliaries or catalysts is often necessary to ensure the desired stereochemistry at the chiral center. Advanced synthetic techniques such as asymmetric synthesis and catalytic methods have been employed to optimize the yield and purity of the final product.

To further understand the pharmacological profile of this compound, extensive preclinical studies have been conducted using both in vitro and in vivo models. These studies have provided valuable insights into its mechanism of action, pharmacokinetics, and safety profile. For example, animal models have shown that oral administration of this compound results in rapid absorption and distribution to target tissues, with minimal toxicity observed at therapeutic doses.

In conclusion, (3S)-3-(2-fluorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679823-49-3) represents a promising lead compound for the development of new therapeutic agents targeting various diseases. Its unique structural features, combined with its favorable biological activities and pharmacological properties, make it an attractive candidate for further research and development in the pharmaceutical industry.